A concise synthesis of the potent inflammatory mediator 5-oxo-ETE†

MedChemComm Pub Date: 2011-10-20 DOI: 10.1039/C1MD00231G

Abstract

A concise and practical method for synthesis of the potent inflammatory mediator 5-oxo-6E,8Z,11Z,14Z-eicosatetraenoic acid (5-oxo-ETE, 1) from arachidonic acid in four steps and 70% overall yield is reported. Stability studies indicate that 1 can be safely handled without rigorous precautions.

Graphical abstract: A concise synthesis of the potent inflammatory mediator 5-oxo-ETE
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